Ethyl 2-amino-6-(hydroxymethyl)-8-oxo-4-phenyl-4,8-dihydropyrano[3,2-b]pyran-3-carboxylate

• IUPAC Name: ethyl 2-amino-6-(hydroxymethyl)-8-oxo-4-phenyl-4H-pyrano[3,2-b]pyran-3-carboxylate
• InChI: InChI=1S/C18H17NO6/c1-2-23-18(22)14-13(10-6-4-3-5-7-10)16-15(25-17(14)19)12(21)8-11(9-20)24-16/h3-8,13,20H,2,9,19H2,1H3
• InChI Key: SQUITTLUNZPGIE-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(OC2=C(C1C3=CC=CC=C3)OC(=CC2=O)CO)N
• Molecular Formula: C18H17NO6
• Molecular Weight: 343.3 g/mol

Description

WAY-326387 is a chemical compound with the molecular formula C₁₈H₁₇NO₆ and a molecular weight of 343.33 g/mol . It is known for its anti-osteosarcoma and antibacterial activities .

Scientific Research Applications

WAY-326387 has several scientific research applications:

Chemistry: It is used as a reference compound in various chemical studies.

Biology: It has shown potential in biological assays for its antibacterial properties.

Medicine: It is being studied for its anti-osteosarcoma activity, which could lead to potential therapeutic applications.

Industry: Its antibacterial properties make it a candidate for use in industrial applications where microbial contamination is a concern.

Future Directions

Given the wide range of biological activities and the potential in drug discovery, there is a significant interest in the synthetic work of these compounds. The conception of a new modified polycyclic framework based on this core structure has stimulated extensive effort and attention.

Chemical Reactions Analysis

WAY-326387 undergoes various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen. Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen. Common reducing agents include lithium aluminum hydride and sodium borohydride.

Substitution: This reaction involves the replacement of one atom or group of atoms with another. Common reagents include halogens and nucleophiles.

The major products formed from these reactions depend on the specific conditions and reagents used.

Mechanism of Action

The exact mechanism of action of WAY-326387 is not fully understood. it is believed to exert its effects by interacting with specific molecular targets and pathways involved in osteosarcoma and bacterial cell processes. Further research is needed to elucidate the precise molecular mechanisms.

Comparison with Similar Compounds

WAY-326387 can be compared with other compounds with similar structures and activities. Some similar compounds include:

WAY-100635: Known for its use as a selective serotonin receptor antagonist.

WAY-267464: Known for its potential anxiolytic and antidepressant effects.

WAY-326387 is unique due to its specific anti-osteosarcoma and antibacterial activities, which are not commonly found in other similar compounds .